Cas no 352534-74-8 (2-Octenoic acid,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester, (2E)-)

• Product Name: 2-Octenoic acid,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester, (2E)-
• CAS No: 352534-74-8
• MF: C₁₅H₂₇BO₄
• MW: 282.183485269547
• CID: 302994
• PubChem ID: 24878484
• Update Time: 2025-04-19

2-Octenoic acid,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Octenoic acid,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester, (2E)-
• methyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)oct-2-enoate
• 352534-74-8
• Methyl (Z)-oct-2-enoate-3-boronic acid pinacol ester
• SCHEMBL4343939
• DTXSID80399469
• METHYL 3-(4 4 5 5-TETRAMETHYL-1 3 2-DIO&

• MDL： MFCD03093978
• Inchi： 1S/C15H27BO4/c1-7-8-9-10-12(11-13(17)18-6)16-19-14(2,3)15(4,5)20-16/h11H,7-10H2,1-6H3
• InChI Key： KIZPVRIPRYPEAY-UHFFFAOYSA-N
• SMILES： O1B(C(=CC(=O)OC)CCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 281.20391
• Monoisotopic Mass: 282.2002395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 0.965 g/mL at 25 °C(lit.)
• Boiling Point: 287-288 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.455(lit.)
• PSA: 44.76
• LogP: 3.29750

2-Octenoic acid,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester, (2E)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3